2,4-Dichloro-6-methylbenzenesulfonamide

• IUPAC Name: 2,4-dichloro-6-methylbenzenesulfonamide
• InChI: InChI=1S/C7H7Cl2NO2S/c1-4-2-5(8)3-6(9)7(4)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key: AQMLWLYDGGDVTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)N)Cl)Cl
• Molecular Formula: C7H7Cl2NO2S
• DSSTOX Substance ID: DTXSID60371081
• Molecular Weight: 240.11 g/mol
• CAS No.: 568577-80-0

Description

2,4-Dichloro-6-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C7H7Cl2NO2S and its molecular weight is 240.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

DNA Binding and Anticancer Activity

Research on mixed-ligand copper(II)-sulfonamide complexes, including those with derivatives of benzenesulfonamide, has revealed their ability to bind to DNA and demonstrate anticancer activity. Studies indicate that the type of sulfonamide derivative significantly influences DNA interaction and the efficacy of DNA cleavage, which is vital for their antiproliferative activity in cancer cells. These complexes have shown promise in inducing cell death mainly through apoptosis in human tumor cells (González-Álvarez et al., 2013).

Synthesis and Structural Analysis

Several studies have focused on the synthesis of various sulfonamide derivatives, including those with structural similarities to 2,4-Dichloro-6-methylbenzenesulfonamide. These include compounds like N-(2-Benzene-2,2-dichloroethylidene)-4-chlorobenzenesulfonamide, highlighting the chemical versatility and potential for creating diverse molecular structures for further investigation in different scientific applications (Drozdova & Mirskova, 2001).

HIV-1 Infection Prevention

Compounds related to methylbenzenesulfonamide, with structural similarities to this compound, have garnered interest due to their potential as small molecular antagonists in the prevention of human HIV-1 infection. These compounds have been characterized for their bioactivity, indicating their potential utility in drug development for combating HIV (Cheng De-ju, 2015).

Antibacterial and Anti-inflammatory Properties

Research on sulfonamide derivatives, including those structurally related to this compound, has revealed significant antibacterial potential. These compounds have been evaluated for their effectiveness against various bacterial strains, and their inhibitory potential against the lipoxygenase enzyme, indicating possible therapeutic applications for inflammatory ailments (Abbasi et al., 2017).

Biochemical Analysis

Biochemical Properties

2,4-Dichloro-6-methylbenzenesulfonamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The compound is known to inhibit certain enzymes, which can affect metabolic pathways and cellular processes. For instance, it has been observed to interact with sulfonamide-sensitive enzymes, leading to the inhibition of their activity . This interaction can result in the disruption of normal biochemical processes, making this compound a valuable tool in biochemical research.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to alter the expression of specific genes involved in metabolic pathways, leading to changes in cellular metabolism . Additionally, this compound can impact cell signaling pathways, which can result in altered cellular responses to external stimuli.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. The compound’s interaction with enzymes can result in changes in their activity, which can subsequently affect metabolic pathways and cellular processes . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression of specific genes.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are crucial for understanding its stability, degradation, and long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions . Over time, it can undergo degradation, which can affect its efficacy and potency. Long-term exposure to this compound has been observed to result in changes in cellular function, including alterations in gene expression and metabolic pathways.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects on cellular function and metabolic pathways . At higher doses, it can result in significant changes, including enzyme inhibition, altered gene expression, and disruption of metabolic pathways. Toxic or adverse effects have also been observed at high doses, highlighting the importance of dosage optimization in experimental settings.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, leading to changes in metabolic flux and metabolite levels . The compound’s interaction with sulfonamide-sensitive enzymes can result in the inhibition of specific metabolic pathways, affecting the overall metabolic balance within cells.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for understanding its effects on cellular function. The compound is known to interact with specific transporters and binding proteins, which facilitate its movement across cellular membranes . This interaction can affect the localization and accumulation of this compound within different cellular compartments, influencing its activity and function.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound can be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . This localization can affect the compound’s interaction with biomolecules and its overall efficacy in biochemical reactions.